Cas no 1181756-89-7 (3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid
• CAS No: 1181756-89-7
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5983376
• PubChem ID: 39380237
• Update Time: 2025-07-12

3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl](pyridin-2-ylmethyl)amino}propanoic acid
• β-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-(2-pyridinylmethyl)-
• 3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid
• EN300-1071849
• 3-{[(t-Butoxy)carbonyl][(pyridin-2-yl)methyl]amino}propanoic acid
• 3-[(2-methylpropan-2-yl)oxycarbonyl-(pyridin-2-ylmethyl)amino]propanoic acid
• 3-{[(tert-butoxy)carbonyl][(pyridin-2-yl)methyl]amino}propanoic acid
• starbld0027488
• MFCD11952933
• 3-((tert-Butoxycarbonyl)(pyridin-2-ylmethyl)amino)propanoic acid
• AKOS015948367
• NS-04598
• 1181756-89-7

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16(9-7-12(17)18)10-11-6-4-5-8-15-11/h4-6,8H,7,9-10H2,1-3H3,(H,17,18)
• InChI Key： QKNOPLLWNBGGJG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(C(OC(C)(C)C)=O)CC1=NC=CC=C1

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 434.9±38.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid (CAS No. 1181756-89-7)

3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid (CAS No. 1181756-89-7) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a unique molecular structure combining a pyridine ring, a tert-butoxycarbonyl (Boc) protecting group, and a propanoic acid moiety, making it a versatile intermediate for drug discovery and biochemical applications. Its CAS number 1181756-89-7 serves as a critical identifier for researchers sourcing high-purity reagents.

The growing demand for Boc-protected amino acid derivatives like this compound is driven by advancements in peptide-based therapeutics and small-molecule drug development. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with trends in targeted cancer therapies and neurodegenerative disease research. Researchers frequently search for "Boc-pyridine amino acid synthesis" or "CAS 1181756-89-7 applications," reflecting its relevance in modern organic chemistry.

From a synthetic perspective, 3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid exhibits excellent stability under standard laboratory conditions, facilitating its use in solid-phase peptide synthesis (SPPS). The Boc group can be selectively deprotected under mild acidic conditions, enabling precise control in multi-step reactions. This property is particularly valuable for developing peptide vaccines and bioconjugates, areas gaining traction due to breakthroughs in immuno-oncology.

Analytical characterization of this compound typically involves HPLC purification, mass spectrometry, and NMR spectroscopy, ensuring compliance with stringent pharmaceutical standards. Suppliers often emphasize its ≥95% purity grade to meet the needs of high-throughput screening and structure-activity relationship (SAR) studies. The compound's carboxylic acid functionality allows further derivatization via amide coupling reactions, a feature exploited in protease inhibitor design.

Environmental and safety assessments indicate that CAS 1181756-89-7 requires standard laboratory handling protocols, with no significant ecological hazards reported. Its compatibility with green chemistry principles has been explored through solvent optimization studies, addressing industry concerns about sustainable chemical synthesis. This aligns with increasing searches for "eco-friendly peptide coupling reagents" and "Boc-protected compound storage."

In conclusion, 3-{(tert-butoxy)carbonyl(pyridin-2-yl)methylamino}propanoic acid represents a critical building block for cutting-edge biomedical research. Its structural features bridge heterocyclic chemistry and peptide engineering, offering solutions for challenges in drug delivery systems and biomarker development. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this will remain indispensable tools for innovative therapeutic design.